3-(Acetyloxy)-2,2-dimethylpropanoic acid
Cat. No. B1625641
M. Wt: 160.17 g/mol
InChI Key: MKSTVOHTVVVYHL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08933094B2
Procedure details
To a solution of acetoxy-2,2-dimethyl-propionic acid (example 40, step 1) (2.2 g, 13.75 mmol) in CH2Cl2 (25 ml), were added oxalyl chloride (2.62 ml, 27.50 mmol) and 2-4 drops of DMF and stirred at 25° C. for 3 hours. The solvent was evaporated and the resulting acetic acid 2-chlorocarbonyl-2-methyl-propyl ester (2.4 g) was used directly in next step without purification.
Identifiers
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REACTION_CXSMILES
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[C:1]([O:4][CH2:5][C:6]([CH3:11])([CH3:10])[C:7](O)=[O:8])(=[O:3])[CH3:2].C(Cl)(=O)C([Cl:15])=O>C(Cl)Cl.CN(C=O)C>[Cl:15][C:7]([C:6]([CH3:11])([CH3:10])[CH2:5][O:4][C:1](=[O:3])[CH3:2])=[O:8]
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Inputs
Step One
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Name
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|
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Quantity
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2.2 g
|
|
Type
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reactant
|
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Smiles
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C(C)(=O)OCC(C(=O)O)(C)C
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Name
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|
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Quantity
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2.62 mL
|
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Type
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reactant
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Smiles
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C(C(=O)Cl)(=O)Cl
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Name
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|
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Quantity
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25 mL
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|
Type
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solvent
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|
Smiles
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C(Cl)Cl
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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catalyst
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Smiles
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CN(C)C=O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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25 °C
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Stirring
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Type
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CUSTOM
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|
Details
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stirred at 25° C. for 3 hours
|
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Rate
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UNSPECIFIED
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|
RPM
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0
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Other
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Conditions are dynamic
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1
|
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The solvent was evaporated
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CUSTOM
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Type
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CUSTOM
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Details
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the resulting acetic acid 2-chlorocarbonyl-2-methyl-propyl ester (2.4 g) was used directly in next step without purification
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Outcomes
Product
Details
Reaction Time |
3 h |
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Name
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|
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Type
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|
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Smiles
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ClC(=O)C(COC(C)=O)(C)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
